Cas no 81451-15-2 (pteridine-7-thiol)

• Product name: pteridine-7-thiol
• CAS No: 81451-15-2
• MF: C₆H₄N₄S
• MW: 164.18776
• CID: 1804017
• PubChem ID: 12932793

pteridine-7-thiol Chemical and Physical Properties

Names and Identifiers

• pteridine-7-thiol
• 7(8H)-pteridinethione
• pteridine-7(1H)-thione
• 8H-pteridine-7-thione
• SCHEMBL4389242
• DTXSID50903052
• Pteridine-7(1H)-thione-
• 81451-15-2

• Inchi： InChI=1S/C6H4N4S/c11-5-2-8-4-1-7-3-9-6(4)10-5/h1-3H,(H,7,9,10,11)
• InChI Key： NJPMKYVXPKVRHL-UHFFFAOYSA-N
• SMILES： C1=C2C(=NC=N1)NC(=S)C=N2

Computed Properties

• Exact Mass: 164.01566732g/mol
• Monoisotopic Mass: 164.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.3Ų